5-Bromo-2-butylbenzofuran

• Molecular Formula: C12H13BrO
• Molecular Weight: 253.13 g/mol
• IUPAC Name: 5-bromo-2-butyl-1-benzofuran
• InChI: InChI=1S/C12H13BrO/c1-2-3-4-11-8-9-7-10(13)5-6-12(9)14-11/h5-8H,2-4H2,1H3
• InChI Key: IMOHWINZXBFBEV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC2=C(O1)C=CC(=C2)Br

Description

5-Bromo-2-butylbenzofuran is a useful research compound. Its molecular formula is C12H13BrO and its molecular weight is 253.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

25.8 ml of benzenesulfonyl chloride (0.202 mol; 1.4 equivalents) and 40 ml of toluene are placed in an equipped reactor and the mixture is stirred at 80° C. 65 ml of anhydrous triethylamine (0.47 mol) and then 45.2 g of 2-(4-bromo-2-formylphenoxy)hexanoic acid (compound VIII) (0.144 mol) dissolved in 250 ml of toluene are then added slowly at 80° C. The reaction progress is monitored by TLC (eluent: 80/20 methylcyclohexane/ethyl acetate; Rf of compound VIII=0.08; Rf of the desired compound IX=0.80).